Cas no 478077-79-1 (4-Methoxy-N'-{1-(6-methyl-2-pyridinyl)-1H-imidazol-4-ylcarbonyl}benzenesulfonohydrazide)
4-Methoxy-N'-{1-(6-methyl-2-pyridinyl)-1H-imidazol-4-ylcarbonyl}benzenesulfonohydrazide Chemical and Physical Properties
Names and Identifiers
-
- 4-Methoxy-N'-{1-(6-methyl-2-pyridinyl)-1H-imidazol-4-ylcarbonyl}benzenesulfonohydrazide
-
- MDL: MFCD01871692
4-Methoxy-N'-{1-(6-methyl-2-pyridinyl)-1H-imidazol-4-ylcarbonyl}benzenesulfonohydrazide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M160415-25mg |
4-Methoxy-N'-{[1-(6-methyl-2-pyridinyl)-1H-imidazol-4-yl]carbonyl}benzenesulfonohydrazide |
478077-79-1 | 25mg |
$ 230.00 | 2022-06-04 | ||
| TRC | M160415-50mg |
4-Methoxy-N'-{[1-(6-methyl-2-pyridinyl)-1H-imidazol-4-yl]carbonyl}benzenesulfonohydrazide |
478077-79-1 | 50mg |
$ 380.00 | 2022-06-04 | ||
| Matrix Scientific | 166666-500mg |
4-Methoxy-N'-{[1-(6-methyl-2-pyridinyl)-1H-imidazol-4-yl]carbonyl}benzenesulfonohydrazide |
478077-79-1 | 500mg |
$918.00 | 2023-09-07 | ||
| Matrix Scientific | 166666-1g |
4-Methoxy-N'-{[1-(6-methyl-2-pyridinyl)-1H-imidazol-4-yl]carbonyl}benzenesulfonohydrazide |
478077-79-1 | 1g |
$1836.00 | 2023-09-07 | ||
| Matrix Scientific | 166666-5g |
4-Methoxy-N'-{[1-(6-methyl-2-pyridinyl)-1H-imidazol-4-yl]carbonyl}benzenesulfonohydrazide |
478077-79-1 | 5g |
$7343.00 | 2023-09-07 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1616202-1mg |
4-Methoxy-N'-(1-(6-methylpyridin-2-yl)-1H-imidazole-4-carbonyl)benzenesulfonohydrazide |
478077-79-1 | 98% | 1mg |
¥428.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1616202-5mg |
4-Methoxy-N'-(1-(6-methylpyridin-2-yl)-1H-imidazole-4-carbonyl)benzenesulfonohydrazide |
478077-79-1 | 98% | 5mg |
¥529.00 | 2024-05-12 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1616202-10mg |
4-Methoxy-N'-(1-(6-methylpyridin-2-yl)-1H-imidazole-4-carbonyl)benzenesulfonohydrazide |
478077-79-1 | 98% | 10mg |
¥739.00 | 2024-05-12 | |
| A2B Chem LLC | AI75817-1mg |
N'-(4-methoxybenzenesulfonyl)-1-(6-methylpyridin-2-yl)-1H-imidazole-4-carbohydrazide |
478077-79-1 | >90% | 1mg |
$201.00 | 2024-04-19 | |
| A2B Chem LLC | AI75817-5mg |
N'-(4-methoxybenzenesulfonyl)-1-(6-methylpyridin-2-yl)-1H-imidazole-4-carbohydrazide |
478077-79-1 | >90% | 5mg |
$214.00 | 2024-04-19 |
4-Methoxy-N'-{1-(6-methyl-2-pyridinyl)-1H-imidazol-4-ylcarbonyl}benzenesulfonohydrazide Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
Additional information on 4-Methoxy-N'-{1-(6-methyl-2-pyridinyl)-1H-imidazol-4-ylcarbonyl}benzenesulfonohydrazide
Introduction to 4-Methoxy-N'-{1-(6-methyl-2-pyridinyl)-1H-imidazol-4-ylcarbonyl}benzenesulfonohydrazide (CAS No. 478077-79-1)
4-Methoxy-N'-{1-(6-methyl-2-pyridinyl)-1H-imidazol-4-ylcarbonyl}benzenesulfonohydrazide, a compound with the CAS number 478077-79-1, represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic sulfonohydrazides, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key pharmacophoric elements, including a 4-methoxy group, a benzenesulfonohydrazide moiety, and a 1-(6-methyl-2-pyridinyl)-1H-imidazol-4-ylcarbonyl substituent. These features contribute to its unique chemical properties and biological interactions, making it a promising candidate for further research and development.
The synthesis and characterization of 4-Methoxy-N'-{1-(6-methyl-2-pyridinyl)-1H-imidazol-4-ylcarbonyl}benzenesulfonohydrazide have been extensively studied in recent years. The presence of the 4-methoxy group enhances the lipophilicity of the molecule, which is often crucial for membrane permeability and bioavailability. Additionally, the sulfonohydrazide functional group is known for its ability to form hydrogen bonds, thereby facilitating interactions with biological targets. The incorporation of the 1-(6-methyl-2-pyridinyl)-1H-imidazol-4-ylcarbonyl moiety introduces additional binding sites that can modulate the compound's pharmacological activity.
In recent years, there has been a growing interest in the development of novel sulfonohydrazides as potential therapeutic agents. These compounds have shown promise in various preclinical studies, particularly in the treatment of inflammatory diseases, infectious disorders, and cancer. The unique structural features of 4-Methoxy-N'-{1-(6-methyl-2-pyridinyl)-1H-imidazol-4-ylcarbonyl}benzenesulfonohydrazide make it an attractive candidate for further exploration in these areas. For instance, studies have suggested that sulfonohydrazides can inhibit key enzymes involved in inflammatory pathways, such as COX and LOX enzymes, thereby reducing inflammation and pain.
The biological activity of 4-Methoxy-N'-{1-(6-methyl-2-pyridinyl)-1H-imidazol-4-ylcarbonyl}benzenesulfonohydrazide has been investigated in several preclinical models. Initial studies have demonstrated its ability to interact with various biological targets, including enzymes and receptors involved in cell signaling pathways. These interactions may lead to modulation of processes such as proliferation, differentiation, and apoptosis. Furthermore, the compound has shown potential in inhibiting certain kinases that are overexpressed in cancer cells, making it a promising candidate for anticancer therapy.
The pharmacokinetic properties of 4-Methoxy-N'-{1-(6-methyl-2-pyridinyl)-1H-imidazol-4-ylcarbonyl}benzenesulfonohydrazide are also of significant interest. Research has indicated that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. This suggests that it may have good bioavailability and minimal toxicity upon systemic administration. However, further studies are needed to fully understand its pharmacokinetic behavior in humans.
The synthesis of 4-Methoxy-N'-{1-(6-methyl-2-pyridinyl)-1H-imidazol-4-ylcarbonyl}benzenesulfonohydrazide involves several steps that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of the imidazole derivative followed by its carboxylation to introduce the carbonyl group. Subsequent sulfonylation and hydrazination steps complete the synthesis. Each step must be carefully optimized to ensure high yield and purity of the final product.
The analytical characterization of 4-Methoxy-N'-{1-(6-methyl-2-pyridinyl)-1H-imidazol-4-ylcarbonyl}benzenesulfonohydrazide has been performed using various techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC). These methods provide detailed information about the molecular structure, purity, and stability of the compound. NMR spectroscopy is particularly useful for confirming the presence of specific functional groups and verifying the connectivity of atoms within the molecule.
The potential therapeutic applications of 4-Methoxy-N'-{1-(6-methyl-2-pyridinyl)-1H-imidazol-4-ylcarbonyl}benzenesulfonohydrazide are vast. Given its ability to interact with multiple biological targets, this compound could be developed into a broad-spectrum therapeutic agent. For example, it may be effective in treating inflammatory diseases by inhibiting key enzymes involved in inflammation pathways. Additionally, its potential as an anticancer agent is promising due to its ability to modulate cell signaling pathways in cancer cells.
In conclusion, 4-Methoxy-N'-{1-(6-methyl-2-pyridinyl)-1H-imidazol-4-ylcarbonyl}benzenesulfonohydrazide (CAS No. 478077-79-1) is a structurally complex and biologically active compound with significant potential for therapeutic applications. Its unique combination of pharmacophoric elements makes it an attractive candidate for further research and development in pharmaceutical chemistry and medicinal biology. As our understanding of its biological activities and pharmacokinetic properties continues to grow, this compound may play a crucial role in the development of novel treatments for various diseases.
478077-79-1 (4-Methoxy-N'-{1-(6-methyl-2-pyridinyl)-1H-imidazol-4-ylcarbonyl}benzenesulfonohydrazide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)